Cas no 160891-88-3 (Isoquinoline, 3,4-dihydro-1-(2-methyl-6-nitrophenyl)-)
160891-88-3 structure
Product Name:Isoquinoline, 3,4-dihydro-1-(2-methyl-6-nitrophenyl)-
CAS No:160891-88-3
MF:C16H14N2O2
MW:266.294563770294
CID:1340244
Update Time:2024-08-17
Isoquinoline, 3,4-dihydro-1-(2-methyl-6-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 3,4-dihydro-1-(2-methyl-6-nitrophenyl)-
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- Inchi: 1S/C16H14N2O2/c1-11-5-4-8-14(18(19)20)15(11)16-13-7-3-2-6-12(13)9-10-17-16/h2-8H,9-10H2,1H3
- InChI Key: DQRMZOBWSSKBLK-UHFFFAOYSA-N
- SMILES: C1(C2=C([N+]([O-])=O)C=CC=C2C)C2=C(C=CC=C2)CCN=1
Computed Properties
- Exact Mass: 266.10562
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 424.9±45.0 °C(Predicted)
- PSA: 55.5
- pka: 4.84±0.20(Predicted)
Isoquinoline, 3,4-dihydro-1-(2-methyl-6-nitrophenyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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